Cas no 872355-54-9 (Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product Name: Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 872355-54-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 835287
• PubChem ID: 59747892
• Update Time: 2025-07-21

Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid, 6-methyl-, methyl ester
• 6-Methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acid methyl ester
• Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (ACI)
• DTXSID20732831
• Methyl6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• SCHEMBL4792436
• DB-076890
• CS-0004416
• BS-49353
• 872355-54-9
• E78621

• MDL： MFCD14706594
• Inchi： 1S/C10H10N2O2/c1-6-8(10(13)14-2)5-7-3-4-11-9(7)12-6/h3-5H,1-2H3,(H,11,12)
• InChI Key： LHAHLXKZWRIQNR-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NC2=C(C=CN2)C=1)OC

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55Ų

Additional information on Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 872355-54-9): An Overview

Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 872355-54-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is characterized by a fused pyrrole and pyridine ring system, with a methyl group at the 6-position and a carboxylate ester at the 5-position.

The synthesis of Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has been extensively studied due to its importance in drug discovery and development. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the compound. This method not only enhances the synthetic accessibility but also reduces the environmental impact by minimizing waste generation.

In terms of its biological activity, Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has shown promising results in various preclinical studies. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate could be a valuable lead compound for the development of new anti-inflammatory drugs.

Furthermore, studies have explored the potential of Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate as an anticancer agent. A paper published in Cancer Research in 2020 reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective cytotoxicity observed in cancer cell lines while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The pharmacokinetic properties of Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate have also been evaluated to assess its suitability for drug development. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for successful clinical translation. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window, reducing the risk of adverse effects.

In conclusion, Methyl 6-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 872355-54-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, this compound is poised to play a significant role in advancing drug discovery efforts.